Cas no 2171956-79-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid
• CAS No: 2171956-79-7
• MF: C₂₄H₂₁N₃O₅S
• MW: 463.50564455986
• CID: 6184339
• PubChem ID: 165584737
• Update Time: 2025-11-05

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]cyclobutane-1-carboxylic acid
• 2171956-79-7
• 2171172-27-1
• (1s,3s)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]cyclobutane-1-carboxylic acid
• (1r,3r)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]cyclobutane-1-carboxylic acid
• EN300-1531173
• EN300-1531670
• EN300-1531799
• 2171287-19-5

• Inchi： 1S/C24H21N3O5S/c28-21(25-14-9-13(10-14)22(29)30)20-12-33-23(26-20)27-24(31)32-11-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,12-14,19H,9-11H2,(H,25,28)(H,29,30)(H,26,27,31)
• InChI Key： SFRXHKGNBZUWEN-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NC(=C1)C(NC1CC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 463.12019195g/mol
• Monoisotopic Mass: 463.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 146Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid (CAS: 2171956-79-7)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid (CAS: 2171956-79-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and cyclobutane structural motifs, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group further enhances its utility in peptide synthesis and drug development.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's role as a key intermediate in the synthesis of more complex bioactive molecules, particularly those targeting bacterial infections and tumor growth.

In addition to its synthetic utility, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid has been investigated for its direct biological effects. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy against multidrug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells. The compound's mechanism of action appears to involve inhibition of bacterial cell wall synthesis, making it a potential candidate for next-generation antibiotics.

Further research has explored the compound's anticancer properties. A 2024 study in the European Journal of Medicinal Chemistry reported that derivatives of this molecule exhibited selective cytotoxicity against certain cancer cell lines, particularly those with high expression of specific oncogenic proteins. The study suggested that the thiazole and cyclobutane moieties play a critical role in binding to these protein targets, offering a new avenue for structure-based drug design.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the potential of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidocyclobutane-1-carboxylic acid as a versatile scaffold in drug discovery and development.

In conclusion, the latest research on this compound highlights its dual role as a valuable synthetic intermediate and a bioactive molecule with therapeutic potential. Continued investigation into its properties and applications is expected to yield further insights and innovations in the field of chemical biology and medicinal chemistry.